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Compound of Interest

Compound Name: OleylammoniumBromide

Cat. No.: B12313317

Introduction

Oleylammonium bromide (OAmMBY) is a long-chain primary ammonium salt that has emerged as
a cornerstone compound in advanced materials science and holds significant potential in the
realm of drug delivery. As a cationic surfactant, its amphiphilic nature—characterized by a
hydrophilic ammonium headgroup and a long, hydrophobic oleyl tail—governs its utility in a
diverse range of applications. For researchers, particularly those in materials chemistry and
drug development, a thorough understanding of OAmMBT's fundamental properties is not merely
academic; it is critical for designing robust, reproducible, and innovative systems.

This guide provides a comprehensive technical overview of oleylammonium bromide, moving
beyond simple data points to explain the causality behind its chemical behavior and
application-specific functions. We will delve into its precise chemical structure, outline field-
proven synthesis protocols, and explore its pivotal role in the synthesis of next-generation
materials and its prospective use in biomedical applications.

Physicochemical Properties and Molecular
Structure

A precise understanding of a compound's identity is the foundation of all subsequent
experimental work. Oleylammonium bromide's properties are dictated by its unique molecular
architecture.
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Key Molecular Identifiers

The fundamental properties of oleylammonium bromide are summarized below for quick

reference.

Property Value Source(s)
[(Z2)-octadec-9-enyllazanium

IUPAC Name _ [1]12]
bromide

Molecular Formula CisH3sBrN [1112113114]

Molecular Weight 348.4 g/mol [1][2]

CAS Number 2024602-96-6 [31[4]

CCCCCCCC/C=C\CCCCCCC
SMILES 2]
C[NH3+].[Br]

The Amphiphilic Structure

Oleylammonium bromide is composed of a positively charged oleylammonium cation and a
bromide anion.[1] The cation features a long 18-carbon alkyl chain, which is distinguished by a
crucial cis (or Z-configured) double bond between the 9th and 10th carbon atoms.[1] This
kinked geometry, inherited from its precursor oleylamine, is vital as it sterically hinders close
packing, influencing the compound's solubility and its interaction with surfaces. The chain
terminates in a primary ammonium ([NHs]*) group, which provides the hydrophilic character
and the positive charge essential for its function as a surfactant and surface ligand.[1]

Caption: Chemical structure of oleylammonium bromide.

Stereochemical Integrity: The Importance of the Z-
Isomer

The functional properties of OAmMBr are intrinsically linked to the Z-configuration of its oleyl
chain.[1] The precursor, commercial oleylamine, can often contain the trans-isomer
(elaidylamine) as an impurity.[1] This seemingly minor difference can have significant
downstream consequences in self-assembly and surface binding applications.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b12313317
https://pubchem.ncbi.nlm.nih.gov/compound/Oleylammonium-bromide
https://www.benchchem.com/product/b12313317
https://pubchem.ncbi.nlm.nih.gov/compound/Oleylammonium-bromide
https://labsolu.ca/shop/materials-science-engineering/battery-materials/oleylammonium-bromide-oambr/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB64635808.htm
https://www.benchchem.com/product/b12313317
https://pubchem.ncbi.nlm.nih.gov/compound/Oleylammonium-bromide
https://labsolu.ca/shop/materials-science-engineering/battery-materials/oleylammonium-bromide-oambr/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB64635808.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Oleylammonium-bromide
https://www.benchchem.com/product/b12313317
https://www.benchchem.com/product/b12313317
https://www.benchchem.com/product/b12313317
https://www.benchchem.com/product/b12313317
https://www.benchchem.com/product/b12313317
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12313317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Causality: The cis-double bond introduces a ~30-degree bend in the alkyl chain, disrupting
the linear packing that would otherwise occur. This "kink" increases the effective surface
area per molecule and prevents the formation of highly ordered, crystalline structures, which
is often desirable for creating stable colloidal dispersions. The trans-isomer, being nearly
linear, behaves more like a saturated alkylamine and can lead to phase separation or
undesirable aggregation.

 Validation: The isomeric purity of OAmBTr can be rigorously validated. Infrared (IR)
spectroscopy is a powerful tool for this, as the C-H out-of-plane bending vibrations for trans-
and cis-vinylic groups are distinct, appearing at approximately 966 cm~t and 3005 cm™1,
respectively.[1]

Synthesis of Oleylammonium Bromide: A Validated
Protocol

The synthesis of OAmMBYr is a straightforward acid-base reaction. However, careful control over
reaction conditions and purification is paramount to obtaining a high-purity product suitable for
sensitive applications like nanocrystal synthesis.
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Mix Oleylamine (19 mmol)
and Ethanol (50 mL)
in 2-neck flask
Cool mixture to 0°C
(Ice-water bath)

Slowly add HBr (4.28 mL)
under vigorous stirring

E_

Allow to react for 10 hours
under Nitrogen flow

Dry solution under vacuum
Purify solid by rinsing
with diethyl ether (3x)

Dry white precipitate overnight
in vacuum oven (40°C)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of OAmBL.
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Step-by-Step Experimental Protocol

This protocol is adapted from a validated method used in perovskite nanocrystal research.[5]

e Reactant Preparation: In a 100 mL two-neck round-bottom flask, combine 19 mmol of
oleylamine with 50 mL of ethanol. Equip the flask with a magnetic stir bar.

 Inert Atmosphere & Cooling: Place the flask in an ice-water bath and begin vigorous stirring.
Purge the flask with an inert gas, such as nitrogen or argon, to prevent oxidation of the
oleylamine double bond, especially during prolonged reaction times.

o Expertise & Causality: Cooling to 0°C is critical to manage the exothermic heat generated
during the acid-base neutralization reaction between oleylamine and HBr. Uncontrolled
temperature spikes can lead to side reactions and solvent evaporation. The inert
atmosphere is a hallmark of quality synthesis, preserving the stereochemical integrity of
the oleyl chain.

Acid Addition: While stirring vigorously, slowly add 4.28 mL of hydrobromic acid (HBr,
typically 48% in water) to the cooled mixture. A white precipitate should begin to form as the
ammonium salt is less soluble in the ethanol medium than the free amine.

Reaction: Allow the mixture to react for 10 hours at 0°C under a continuous, gentle flow of

nitrogen.

o Expertise & Causality: The extended reaction time ensures the acid-base reaction goes to
completion. Maintaining the cold temperature and stirring prevents the precipitate from
clumping, maximizing surface area for the reaction.

Solvent Removal: After the reaction period, remove the solvent using a rotary evaporator or
by drying under high vacuum. This will yield a solid or waxy crude product.

« Purification: Purify the solid product by rinsing it with cold diethyl ether at least three times.
This is typically done by adding ether, vigorously triturating the solid, and then removing the
ether via decantation or filtration.

o Trustworthiness & Self-Validation: This step is crucial for removing unreacted oleylamine
and other organic-soluble impurities. Diethyl ether is an excellent choice because
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oleylammonium bromide has very poor solubility in it, whereas the oleylamine precursor is
highly soluble. The appearance of a fine, white powder after washing is a good indicator of

high purity.

« Final Drying: Dry the purified white precipitate overnight in a vacuum oven at a mild
temperature (e.g., 40°C) to remove any residual solvent. Store the final product in a
desiccator or glove box to protect it from moisture.

Key Applications in Research and Development
Pivotal Role in Perovskite Nanocrystal Synthesis

Oleylammonium bromide is arguably one of the most important ligands in the synthesis of
metal halide perovskite nanocrystals (PNCs), such as CsPbBrs.[6][7] Its function is
multifaceted, acting as both a surface passivating agent and a bromide source.[1][8]

e Mechanism of Action: During PNC synthesis, the [NHs]* headgroups of OAmMBr dynamically
bind to the nanocrystal surface, which is rich in halide vacancies (defect sites). This binding
passivates these electronic trap states, which would otherwise quench photoluminescence.
The long, hydrophobic oleyl tails extend into the nonpolar solvent, providing colloidal stability
and preventing the nanocrystals from aggregating.[9]

o Controlling Growth and Phase: The concentration of OAmBr can be used to control the size,
shape, and even the crystalline phase of the resulting nanocrystals. For instance, it plays a
key role in the reversible transformation between the non-luminescent Cs4sPbBres phase and
the highly luminescent CsPbBrs perovskite phase, a process with applications in data
encryption and optical memory.[7]
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Caption: OAmBr ligands passivating a perovskite nanocrystal.

Prospective Role in Drug and Gene Delivery

While less explored than its materials science applications, the fundamental molecular
structure of OAMBr makes it a compelling candidate for drug and gene delivery systems.
Cationic lipids and surfactants are widely used to formulate liposomes and nanopatrticles that
can encapsulate and transport therapeutic payloads.

e Theoretical Grounding: The positively charged ammonium headgroup can electrostatically
interact with negatively charged biomolecules, such as plasmid DNA, siRNA, or mRNA,
condensing them into compact particles (lipoplexes) suitable for cellular uptake. The
hydrophobic oleyl tail forms the core of the lipid bilayer or micelle, allowing for the
encapsulation of hydrophobic drugs.

o Authoritative Context: The principle is well-established with structurally similar compounds.
For example, dioctadecyldimethylammonium bromide (DODAB), another dual-chain cationic
surfactant, is a well-known component of liposomes used for gene delivery.[10] The
demonstrated success of these related molecules provides a strong rationale for
investigating OAmMBY in similar capacities. Future research would focus on optimizing
formulation parameters and evaluating transfection efficiency and cytotoxicity for specific cell
lines.

Safety and Handling

As a research chemical, oleylammonium bromide should be handled with appropriate care,
following standard laboratory safety protocols.

o Personal Protective Equipment (PPE): Always wear safety glasses with side shields, a lab
coat, and chemical-resistant gloves (e.g., nitrile) when handling the compound.

o Handling: Avoid generating dust. Handle in a well-ventilated area, preferably within a
chemical fume hood, to prevent inhalation. Avoid contact with skin and eyes.[11]

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials. As it is an ammonium salt, it should be stored away from strong bases. The
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product can be sensitive to moisture.[11]

» Disposal: Dispose of the chemical and its container in accordance with local, state, and
federal regulations. Avoid release into the environment.[12]

Conclusion

Oleylammonium bromide is more than just a simple surfactant; it is a highly versatile molecular
tool that enables significant advances in materials science and holds promise for future
biomedical technologies. Its efficacy is rooted in its well-defined amphiphilic structure, the
specific geometry of its cis-unsaturated tail, and the reactivity of its cationic headgroup. For
scientists and researchers, mastering its synthesis and understanding the causal links between
its structure and function are key to unlocking its full potential in creating next-generation
perovskite optoelectronics, advanced colloidal systems, and innovative drug delivery vehicles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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